Cyclohexadecanone
Cat. No. B1615262
M. Wt: 238.41 g/mol
InChI Key: LXJDKGYSHYYKFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04885397
Procedure details
10.5 g of epoxy-cyclohexadecane, 10 g of N,N-dimethyl ethylene urea and 0.5 g of lithium chloride were stirred at 200° C. for 6 hours. With a 100% conversion, a 98.5% yield of cyclohexadecanone was obtained.
Name
epoxy-cyclohexadecane
Quantity
10.5 g
Type
reactant
Reaction Step One
[Compound]
Name
N,N-dimethyl ethylene urea
Quantity
10 g
Type
reactant
Reaction Step One
Name
Yield
98.5%
Identifiers
|
REACTION_CXSMILES
|
[O:1]1[CH:3]2[CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH:2]12.[Cl-].[Li+]>>[C:2]1(=[O:1])[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13][CH2:12][CH2:11][CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][CH2:5][CH2:4][CH2:3]1 |f:1.2|
|
Inputs
Step One
|
Name
|
epoxy-cyclohexadecane
|
|
Quantity
|
10.5 g
|
|
Type
|
reactant
|
|
Smiles
|
O1C2C1CCCCCCCCCCCCCC2
|
[Compound]
|
Name
|
N,N-dimethyl ethylene urea
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0.5 g
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].[Li+]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(CCCCCCCCCCCCCCC1)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 98.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
